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Abstract
This document provides a comprehensive guide for the preparation of AS8351 stock solutions

for use in a variety of in vitro experimental settings. AS8351 is a potent and selective inhibitor

of KDM5B (Lysine-Specific Demethylase 5B), also known as JARID1B, a histone demethylase

that plays a crucial role in epigenetic regulation.[1][2] Proper preparation and storage of

AS8351 stock solutions are critical for ensuring experimental reproducibility and accuracy. This

guide outlines the necessary materials, step-by-step protocols, and important safety

considerations.

Introduction to AS8351
AS8351 is a small molecule inhibitor that targets KDM5B, an enzyme responsible for removing

methyl groups from lysine 4 of histone H3 (H3K4).[1][2] By inhibiting KDM5B, AS8351 can

induce and sustain active chromatin marks, thereby influencing gene expression.[3][4] This

activity has made AS8351 a valuable tool in various research areas, including cancer biology

and regenerative medicine. Notably, it has been shown to induce the reprogramming of human
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fibroblasts into functional cardiomyocytes and inhibit the proliferation and migration of cancer

cells.[1][2][5][6]

Chemical and Physical Properties of AS8351
A summary of the key chemical and physical properties of AS8351 is presented in Table 1. This

information is essential for accurate stock solution preparation and concentration calculations.

Property Value Reference

Molecular Formula C₁₇H₁₃N₃O₂ [2][3][7][8]

Molecular Weight 291.3 g/mol [2][7][8]

Appearance
Light yellow to yellow solid

powder
[4][7]

CAS Number 796-42-9 [2][3][7]

Solubility of AS8351
The solubility of AS8351 in various common laboratory solvents is crucial for selecting the

appropriate vehicle for your experiments. It is important to use fresh, high-purity solvents to

ensure maximum solubility.[5]

Solvent Solubility Reference

DMSO
≥ 45 mg/mL (up to 150 mg/mL

with ultrasonic and warming)
[2][4][7]

Ethanol
~10 mg/mL (may require

warming)
[2][7]

DMF ~30 mg/mL [7][9]

Water Insoluble [5]

Note: The use of hygroscopic DMSO that has absorbed moisture can significantly reduce the

solubility of AS8351.[4][5] It is highly recommended to use freshly opened, anhydrous DMSO.
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Experimental Protocols
Materials

AS8351 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or heat block for warming

Safety Precautions
AS8351 may cause skin and serious eye irritation, as well as respiratory irritation.[7] It is

essential to handle the compound in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.[7]

Protocol for Preparing a 10 mM AS8351 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro studies.

Equilibrate AS8351: Allow the vial of AS8351 powder to reach room temperature before

opening to prevent condensation.

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, you will need 0.2913

mg of AS8351 (Mass = Molarity x Volume x Molecular Weight). For ease of measurement, it

is recommended to prepare a larger volume. For example, to prepare 5 mg of AS8351 into a

stock solution:

Volume of DMSO = (Mass of AS8351 / Molecular Weight) / Desired Molarity
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Volume of DMSO = (0.005 g / 291.3 g/mol ) / 0.010 mol/L = 0.001716 L = 1.716 mL

Dissolution:

Carefully weigh the desired amount of AS8351 powder and place it in a sterile

microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) and sonication can aid in dissolution, especially for higher

concentrations.[4]

Aliquot and Store:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.[4]

Store the aliquots at -20°C for long-term storage (stable for up to 1 year) or at -80°C

(stable for up to 2 years).[4] For short-term storage (up to 1 month), aliquots can be stored

at -20°C.[1][2]

Visualized Workflows and Pathways
Experimental Workflow for AS8351 Stock Solution
Preparation
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Caption: Workflow for preparing AS8351 stock solution.
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Simplified Signaling Pathway of AS8351 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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